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Compound of Interest |

2-Hydroxy-3-
Compound Name:

(hydroxymethyl)benzonitrile
Cat. No.: B14902838

Get Quote

\ J

An in-depth search for a specific Safety Data Sheet (SDS) for 2-Hydroxy-3-
(hydroxymethyl)benzonitrile did not yield a dedicated document for this exact chemical
compound. Publicly available chemical databases and manufacturer websites do not provide a
specific SDS for this particular structure at this time.

However, a comprehensive technical guide can be constructed by analyzing the safety data of
structurally similar compounds and the constituent functional groups: a phenol, a benzyl
alcohol, and a nitrile moiety attached to a benzene ring. This approach allows for an informed
estimation of the potential hazards, handling procedures, and toxicological properties.

This guide is intended for researchers, scientists, and drug development professionals and is
structured to provide a deep understanding of the compound's expected safety profile based on
available data for related molecules.

Chemical Identity and Inferred Properties

o |[UPAC Name: 2-Hydroxy-3-(hydroxymethyl)benzonitrile

e Molecular Formula: CeH7NO2
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e Molecular Weight: 149.15 g/mol

e Structure: A benzene ring substituted with a hydroxyl (-OH) group at position 2, a

hydroxymethyl (-CH20H) group at position 3, and a nitrile (-CN) group at position 1.

Table 1: Predicted Physicochemical Properties

Predicted .
Property . Source/Basis
Value/iInformation
Based on similar
benzonitrile derivatives
Expected to be an off- .
Appearance . . like 2-
white to yellow solid. o
(Hydroxymethyl)benzonitri
le.[1]
N ) ) General property of substituted
Boiling Point Predicted to be >200°C. o
benzonitriles.[1]
] ] ) Data for this specific isomer is
Melting Point Not available.
not found.
. Expected to have low solubility =~ Based on related compounds
Solubility

in water.

like 2-hydroxybenzonitrile.[2]

| pKa | The phenolic hydroxyl group is expected to be weakly acidic. | The pKa of 2-

(hydroxymethyl)benzonitrile is predicted to be 13.86.[1] |

Hazard Identification and Classification (Inferred)

Based on the Globally Harmonized System (GHS) classifications for related compounds such

as 2-hydroxybenzonitrile and other substituted benzonitriles, the following hazards are

anticipated.

o Acute Oral Toxicity: Likely Category 4 (Harmful if swallowed).[3][4]

o Skin Corrosion/Irritation: Likely Category 2 (Causes skin irritation).[4]
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e Serious Eye Damage/Eye Irritation: Likely Category 1 or 2A (Causes serious eye damage or
irritation).[3][4]

o Skin Sensitization: Potential for Category 1B (May cause an allergic skin reaction).[3]

e Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation (Category
3).14]

GHS Pictograms (Predicted):

Signal Word (Predicted): Danger or Warning

Hazard Statements (Predicted):

e H302: Harmful if swallowed.

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H318/H319: Causes serious eye damage/irritation.

H335: May cause respiratory irritation.

First-Aid Measures: A Proactive Protocol
Given the anticipated hazards, the following first-aid measures are recommended.
o Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate
medical attention.[3][5]

o Skin Contact: Remove contaminated clothing immediately. Wash the affected area with
plenty of soap and water. If skin irritation or a rash occurs, get medical advice.[3][5]

 Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth. Do
NOT induce vomiting.[3][5]
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 Inhalation: Move the person to fresh air and keep them comfortable for breathing. If

respiratory symptoms occur, call a poison center or doctor.[5]

Safe Handling and Storage: An Experimental
Workflow

A systematic approach to handling and storage is crucial to minimize exposure and ensure

laboratory safety.

Engineering Controls and Personal Protective
Equipment (PPE)

Works Within [Handled In

Personal Protegﬁe Equipment (PPE) ineerinig Controls

Safety Goggles Wear| Fume Hood

Nitrile Gloves

Click to download full resolution via product page

Safety Shower
Eyewash Station
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Caption: Workflow for safe handling of 2-Hydroxy-3-(hydroxymethyl)benzonitrile.

Step-by-Step Handling Protocol

» Preparation: Ensure a chemical fume hood is operational. Confirm the location and
functionality of the nearest safety shower and eyewash station.

e Donning PPE: Wear appropriate PPE, including chemical safety goggles, a lab coat, and
nitrile gloves. For handling larger quantities or if dust generation is likely, a respirator may be
necessary.[3][5]

» Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to
minimize inhalation exposure.

» Dissolution: When dissolving the compound, add it slowly to the solvent to avoid splashing.

» Post-Handling: Thoroughly wash hands and any exposed skin after handling. Clean all
equipment and the work area.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
strong oxidizing agents and strong bases.[3]

Toxicological Profile: Insights from Analogs

The nitrile group (-CN) is a key structural feature. While the nitrile group itself is metabolically
quite stable, some nitrile-containing compounds can exhibit toxicity.[6] Benzonitrile, the parent
compound, is harmful if swallowed or in contact with skin.[7] The phenolic hydroxyl and benzyl
alcohol moieties are less concerning for acute toxicity but can contribute to skin and eye
irritation.

Table 2: Summary of Toxicological Endpoints (Inferred)
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Endpoint Anticipated Effect Basis
Based on 2-
Acute Toxicity Harmful if swallowed. hydroxybenzonitrile and

benzonitrile.[3][8]

) o ] Based on 4-
Skin Irritation Irritant. o
hydroxybenzonitrile.
o o ) Based on 2-
Eye Irritation Severe irritant/corrosive. o
hydroxybenzonitrile.[3]
o ) ) - Based on 2-
Sensitization Potential skin sensitizer.

hydroxybenzonitrile.[3]

No components are identified
Carci it as probable, possible, or Based on related compounds.
arcinogenici
9 Y confirmed human carcinogens [5]

by IARC.

| Mutagenicity | No data available to indicate mutagenic properties. | Based on related
compounds.[8] |

Ecological Information (Inferred)

Substituted benzonitriles can be harmful to aquatic life. Therefore, this compound should not be
allowed to enter drains or the environment.[5] All waste should be disposed of in accordance
with local, regional, and national regulations.

Application in Drug Discovery and Development

Benzonitrile derivatives are versatile building blocks in medicinal chemistry.[9] They serve as
precursors for a wide range of heterocyclic compounds with diverse pharmacological activities.
[9] The nitrile group can act as a hydrogen bond acceptor or a bioisostere for other functional
groups in drug-receptor interactions.[6] For instance, derivatives of 2-hydroxybenzonitrile have
been explored for their potential as antimicrobial agents and acetylcholinesterase inhibitors for
conditions like Alzheimer's disease.[9] The structural motifs present in 2-Hydroxy-3-
(hydroxymethyl)benzonitrile make it a candidate for further investigation in the synthesis of
novel therapeutic agents.
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Caption: Role of 2-Hydroxy-3-(hydroxymethyl)benzonitrile in a drug discovery workflow.
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A comprehensive list of references is not possible as a specific SDS for the target compound
was not found. The information presented is a synthesis of data from related compounds. Key
source types include:
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Aldrich for compounds such as 2-hydroxybenzonitrile and benzonitrile.

e Chemical Databases: PubChem and Cheméo for physicochemical properties of rel

 Scientific Literature: Peer-reviewed articles on the synthesis, applications, and toxicology of
nitrile-containing compounds.

» Patents: Documents detailing synthetic methods and potential applications of benzonitrile
deriv

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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